![molecular formula C13H14N2OS B5614634 3-(4-ethoxyphenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole](/img/structure/B5614634.png)
3-(4-ethoxyphenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of derivatives related to 3-(4-ethoxyphenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole involves starting from thiohydentoin, leading to the creation of various compounds with potential chemotherapeutic applications. This process involves several steps, including reactions that establish the structure of these compounds through IR, 1H NMR, 13C NMR, and mass studies (Dangi, Hussain, & Talesara, 2011).
Molecular Structure Analysis
The structural analysis of these compounds, including 3-(4-ethoxyphenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole, often involves X-ray crystallography, NMR, MS, and IR techniques to confirm their composition and arrangement. The detailed structure is critical for understanding the compound's potential interactions and mechanisms of action in various biological contexts (Dong & Wang, 2005).
Chemical Reactions and Properties
The chemical behaviors of 3-(4-ethoxyphenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole derivatives involve interactions that are key to their potential biological activities. These reactions are fundamental to the compound's function and its classification as a possible chemotherapeutic agent. The synthesis pathways and reactions provide insights into how these compounds could be modified or utilized in different scientific fields (Varma, Kumar, & Liesen, 1998).
properties
IUPAC Name |
3-(4-ethoxyphenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2OS/c1-2-16-11-5-3-10(4-6-11)12-9-17-13-14-7-8-15(12)13/h3-6,9H,2,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VASVSOBQTRKFFH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=CSC3=NCCN23 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
22.9 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49642376 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.